Cas no 2194450-51-4 (N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide)

• Product Name: N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide
• CAS No: 2194450-51-4
• MF: C₁₅H₁₉FN₂O
• MW: 262.322567224503
• CID: 5410464
• PubChem ID: 132306386
• Update Time: 2025-06-07

N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-7521968
• 2194450-51-4
• N-[1-(4-Fluoro-2-methylphenyl)piperidin-3-yl]prop-2-enamide
• N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide

• Inchi： 1S/C15H19FN2O/c1-3-15(19)17-13-5-4-8-18(10-13)14-7-6-12(16)9-11(14)2/h3,6-7,9,13H,1,4-5,8,10H2,2H3,(H,17,19)
• InChI Key： WSSNUFXKKBPFAH-UHFFFAOYSA-N
• SMILES： C(NC1CCCN(C2=CC=C(F)C=C2C)C1)(=O)C=C

Computed Properties

• Exact Mass: 262.14814140g/mol
• Monoisotopic Mass: 262.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.9±45.0 °C(Predicted)
• pka: 14.33±0.20(Predicted)

Additional information on N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide

Introduction to N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide (CAS No. 2194450-51-4)

N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide (CAS No. 2194450-51-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders.

The chemical structure of N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide is characterized by a piperidine ring linked to a propenamide moiety, with a 4-fluoro-2-methylphenyl substituent. This unique structural arrangement confers the compound with specific binding affinities and biological activities that make it a promising candidate for drug development.

Recent research has focused on the potential of N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide as a modulator of neurotransmitter systems, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can effectively cross the blood-brain barrier, which is a critical factor for CNS-targeted therapies.

In preclinical studies, N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide has demonstrated potent neuroprotective effects. It has been found to inhibit the aggregation of amyloid-beta peptides, which are known to play a key role in the pathogenesis of Alzheimer's disease. Additionally, the compound has shown anti-inflammatory properties, reducing neuroinflammation and oxidative stress in neuronal cells.

The pharmacokinetic profile of N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide has also been extensively evaluated. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. The compound has a relatively long half-life, which could potentially reduce the frequency of dosing in clinical settings.

Clinical trials are currently underway to further investigate the safety and efficacy of N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide. Early results from Phase I trials have shown that the compound is well-tolerated by patients, with minimal side effects reported. These findings are encouraging and suggest that N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide may have a favorable therapeutic index.

In addition to its potential in treating neurodegenerative diseases, N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide has also shown promise in other therapeutic areas. For instance, preliminary studies have explored its use as an analgesic for chronic pain management. The compound's ability to modulate pain pathways without causing significant side effects makes it an attractive candidate for further investigation.

The synthesis of N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide involves several well-established chemical reactions, including nucleophilic substitution and amide formation. The process can be optimized to achieve high yields and purity, which is crucial for large-scale production and commercialization.

In conclusion, N-[1-(4-Fluoro-2-methylphenyl)-3-piperidinyl]-2-propenamide (CAS No. 2194450-51-4) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its full potential, this compound holds great promise for improving the treatment outcomes of various neurological disorders.